META-CRESOLCOMPOUNDWITHPARA-CRESOL

• CAS No.: 15831-10-4
• Product Name: META-CRESOLCOMPOUNDWITHPARA-CRESOL
• Molecular Formula: C7H8O; CH3C6H4OH; C7H8O
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-methylphenol;4-methylphenol
• Standard InChI: InChI=1S/3C7H8O/c1-6-2-4-7(8)5-3-6;2*1-6-3-2-4-7(8)5-6/h3*2-5,8H,1H3
• Standard InChIKey: RLSSMJSEOOYNOY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)O.CC1=CC(=CC=C1)O.CC1=CC(=CC=C1)O
• Canonical SMILES: CC1=CC=C(C=C1)O.CC1=CC(=CC=C1)O.CC1=CC(=CC=C1)O
• Boiling Point: 397 °F at 760 mm Hg (NTP, 1992); 202.2 °C; 202 °C; 397°F
• Colorform: Colorless, yellowish liquid; Colorless to yellow liquid [Note: A solid below 54 degrees F].; Colorless, yellowish or pinkish liquid
• Density: 1.0336 at 68 °F (USCG, 1999); d224 1.04; 1.034 at 20 °C/4 °C; Relative density (water = 1): 1.03; 1.028-1.033; 1.03
• Flash Point: 187 °F (NTP, 1992); 187 °F (86 °C) (Closed cup); 86 °C (187 °F) - closed cup; 86 °C; 187°F
• Melting Point: 52.7 °F (NTP, 1992); 11.8 °C; Mp 11-12 °; 12.2 °C; 11.8°C; 11-12 °C; 54°F
• Physical Description: M-cresol is a colorless liquid with a sweet tarry odor. Sinks and mixes slowly with water. (USCG, 1999); Liquid; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; Colourless to yellow-brown liquid, dry, tarry, medicinal-leathery, phenolic odour; Colorless to yellowish liquid with a sweet, tarry odor. [Note: A solid below 54°F.]
• Description: m-Cresol, also known as meta-cresol or 3-hydroxytoluene, belongs to the class of organic compounds known as meta cresols. These are aromatic compounds containing a meta-cresol moiety, which consists of a benzene ring bearing a methyl group and a hydroxyl group at ring positions 1 and 3, respectively. m-Cresol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). m-Cresol has been primarily detected in saliva, feces, urine, and blood. m-Cresol exists in all eukaryotes, ranging from yeast to humans. m-Cresol is also a parent compound for other transformation products, including but not limited to, amylmetacresol, 4-nitro-m-cresol, and 4-(methylsulfanyl)-m-cresol. m-Cresol is a fecal, leather, and medicinal tasting compound that can be found in arabica coffee, asparagus, and tea. This makes m-cresol a potential biomarker for the consumption of these food products. m-Cresol is a potentially toxic compound.; M-cresol is a colorless liquid with a sweet tarry odor. Sinks and mixes slowly with water. (USCG, 1999); M-cresol is a cresol with the methyl substituent at position 3. It is a minor urinary metabolite of toluene. It has a role as a human xenobiotic metabolite.
• Related CAS: 3019-89-4 (hydrochloride salt)
• Shelf Life: Crystals or liquid darken with exposure to air and light.; Stable under recommended storage conditions.
• Solubility: 10 to 50 mg/mL at 68° F (NTP, 1992); 22700 mg/L (at 25 °C); 0.21 M; 22.7 mg/mL at 25 °C; In water, 2.22X10+4 mg/L at 25 °C; Soluble in solutions of fixed alkali hydroxides; miscible with alcohol, chloroform, ether; Miscible with acetone, benzene, carbon tetrachloride; Soluble in vegetable oils, glycerin and dilute alkai; Solubility in water, g/100ml at 20 °C: 2.4 (moderate); slightly soluble in water; soluble in oils; miscible (in ethanol); 2%
• Synonyms: 3-cresol; 3-cresol, calcium salt(1:2); 3-cresol, sodium salt; 3-methylphenol; m-cresol; meta-cresol; metacresol
• Vapor Density: 3.72 (NTP, 1992) (Relative to Air); 3.72 (Air = 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 0.04 mm Hg at 68 °F ; 1 mm Hg at 126° F (NTP, 1992); 0.11 mmHg; 0.11 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 13; (77°F): 0.14 mmHg
• PubChem Compound: 20849333
• Last Modified: Nov 11 2021